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Compound of Interest

Compound Name: Methyl 2-hydroxytetradecanoate

Cat. No.: B164385 Get Quote

Essential Safety and Handling Guide for Methyl
2-hydroxytetradecanoate
Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-hydroxytetradecanoate (CAS

No. 56009-40-6) was not readily available in the conducted search. The following guidance is

based on safety information for structurally similar compounds, such as other fatty acid methyl

esters and hydroxy acid derivatives. It is imperative to handle this chemical with caution and

adhere to good laboratory practices. Always consult with your institution's safety officer for

specific guidance.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 2-
hydroxytetradecanoate.

I. Personal Protective Equipment (PPE)
When handling Methyl 2-hydroxytetradecanoate, a comprehensive approach to personal

safety is crucial. The following PPE is recommended to minimize exposure and ensure a safe

laboratory environment.
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Protection Type Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from potential

splashes or contact with the

substance.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).

Prevents direct skin contact.

Gloves should be inspected

before use and disposed of

properly after handling the

chemical.

Skin and Body Protection Laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If aerosols or dust

are generated, a NIOSH-

approved respirator may be

necessary.

Minimizes the risk of inhaling

airborne particles or vapors.

II. Operational and Disposal Plans
A. Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Methyl 2-
hydroxytetradecanoate and ensuring a safe working environment.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]

Use in a well-ventilated area.
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Wash hands thoroughly after handling.[1]

Remove contaminated clothing and wash it before reuse.[1]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.

Store in a freezer as recommended for the neat, solid form.[2]

Keep away from incompatible substances.[1]

B. First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, perform artificial respiration. Seek

medical attention if symptoms persist.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[1]

Remove contaminated clothing. If irritation

persists, seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water if the person is conscious. Seek

immediate medical attention.[1]

C. Spill and Disposal Plan

Spill Response:
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Ensure adequate ventilation.

Wear appropriate PPE.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

For solid spills, sweep up and place in a suitable container for disposal.

Clean the spill area thoroughly.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[4]

The substance may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Do not allow the product to enter drains.[4]

Leave the chemical in its original container and do not mix it with other waste.[4]

Handle uncleaned containers as you would the product itself.[4]

III. Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Methyl 2-
hydroxytetradecanoate.

Property Value

CAS Number 56009-40-6[2]

Molecular Formula C15H30O3[2]

Molecular Weight 258.4 g/mol [2]

Physical State Solid[2]

Purity >98%[2]
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IV. Experimental Workflow
The following diagram illustrates a standard workflow for handling Methyl 2-
hydroxytetradecanoate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl 2-hydroxytetradecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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